Cas no 1379329-50-6 (6-Bromo-5-nitronicotinonitrile)

• Product Name: 6-Bromo-5-nitronicotinonitrile
• CAS No: 1379329-50-6
• MF: C₆H₂BrN₃O₂
• MW: 228.002979755402
• CID: 4900422
• Update Time: 2025-11-01

6-Bromo-5-nitronicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-5-nitronicotinonitrile
• 6-bromo-5-nitropyridine-3-carbonitrile

• Inchi： 1S/C6H2BrN3O2/c7-6-5(10(11)12)1-4(2-8)3-9-6/h1,3H
• InChI Key： LJEMRACRMMYMFY-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C#N)=CN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 231
• XLogP3: 1.4
• Topological Polar Surface Area: 82.5

Additional information on 6-Bromo-5-nitronicotinonitrile

Research Brief on 6-Bromo-5-nitronicotinonitrile (CAS: 1379329-50-6): Recent Advances and Applications in Chemical Biology and Medicinal Chemistry

6-Bromo-5-nitronicotinonitrile (CAS: 1379329-50-6) is a nitrile-substituted nicotinamide derivative that has recently gained attention in chemical biology and medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This compound serves as a key intermediate in the synthesis of heterocyclic scaffolds, which are prevalent in many pharmacologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, antiviral agents, and other therapeutic candidates, making it a compound of significant interest to researchers in the field.

One of the most notable applications of 6-Bromo-5-nitronicotinonitrile is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the nitrile moiety in this compound provides a handle for further functionalization, enabling the creation of selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of novel Bruton's tyrosine kinase (BTK) inhibitors, which show promise in treating B-cell malignancies. The study highlighted the compound's ability to form stable interactions with key amino acid residues in the kinase active site, enhancing binding affinity and selectivity.

In addition to its role in kinase inhibitor development, 6-Bromo-5-nitronicotinonitrile has been investigated for its potential in antiviral research. A recent preprint on bioRxiv reported its incorporation into nucleoside analogs targeting RNA-dependent RNA polymerases (RdRps) of emerging viruses. The nitrile group was found to improve metabolic stability and bioavailability, addressing a common challenge in antiviral drug design. This research underscores the compound's versatility in addressing unmet medical needs in infectious diseases.

The synthetic accessibility of 6-Bromo-5-nitronicotinonitrile has also been a focus of recent studies. A 2024 paper in Organic Letters described a streamlined, one-pot synthesis method that significantly improves yield and reduces purification steps. This advancement is expected to facilitate broader adoption of the compound in high-throughput screening and combinatorial chemistry efforts. Furthermore, computational studies have provided insights into its reactivity patterns, aiding in the rational design of derivatives with tailored properties.

In conclusion, 6-Bromo-5-nitronicotinonitrile (CAS: 1379329-50-6) represents a valuable building block in medicinal chemistry, with demonstrated applications in kinase inhibitor design, antiviral drug development, and synthetic methodology. Its unique chemical properties and recent advancements in its utilization highlight its potential to contribute to the discovery of next-generation therapeutics. Ongoing research is likely to uncover additional applications, further solidifying its importance in the field.